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Compound of Interest

Compound Name: AZD1656

Cat. No.: B1665935

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling, Storage, and Disposal of the Glucokinase Activator, AZD1656.

This document provides crucial safety and logistical information for the handling of AZD1656, a
potent and selective small molecule glucokinase activator. Given its pharmacological activity,
researchers must adhere to stringent safety protocols to minimize exposure and ensure a safe
laboratory environment. The following procedures are based on best practices for handling
potent research compounds and should be supplemented by a thorough review of the official
Safety Data Sheet (SDS) provided by the supplier.

Personal Protective Equipment (PPE)

When handling AZD1656 in a laboratory setting, a comprehensive approach to personal
protection is paramount. The following PPE is recommended to prevent dermal, ocular, and
respiratory exposure.
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PPE Category Specific Recommendations

Nitrile gloves are the preferred choice due to

their chemical resistance.[1] Gloves should be
Hand Protection changed immediately if contaminated, and

always before leaving the laboratory.[1][2] Do

not reuse disposable gloves.[1][2][3]

Safety glasses with side shields are the
) minimum requirement.[4] For procedures with a
Eye Protection _ _ _
risk of splashing, chemical safety goggles or a

face shield should be worn.[3]

A buttoned lab coat or gown should be worn to

protect personal clothing from contamination.[2]
Body Protection [3] For handling larger quantities or in situations

with a higher risk of spills, impervious clothing

may be necessary.

For handling the solid compound or when
generating aerosols, a suitable respirator should

Respiratory Protection o N ]
be used within a certified chemical fume hood.

[5]

Operational and Disposal Plans

A systematic approach to the handling and disposal of AZD1656 is essential to maintain a safe
working environment and comply with institutional and regulatory guidelines.

Receiving and Storage

« Inspection: Upon receipt, visually inspect the container for any damage or leaks.

e Labeling: Ensure the container is clearly labeled with the compound name, CAS number
(919783-22-5), and any hazard warnings.

o Storage: Store the solid compound in a cool, dry, and dark place. Recommended storage
temperatures are -20°C for long-term storage (up to 1 year) and 4°C for short-term storage.
[6] Solutions in DMSO can be stored at -80°C for up to 6 months or -20°C for 1 month.[7]
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Experimental Protocols: Solution Preparation

As AZD1656 is a potent compound, all handling of the solid form and preparation of stock
solutions should be conducted in a chemical fume hood.

» Weighing: Tare a clean, empty vial on an analytical balance. Carefully add the desired
amount of AZD1656 powder.

e Solubilization: Add the appropriate solvent (e.g., DMSO) to the vial to achieve the desired
concentration. AZD1656 is soluble in DMSO at concentrations of 10 mM and 250 mg/mL
(with sonication).[8][9][10]

e Mixing: Gently vortex or sonicate the solution until the compound is fully dissolved.

e Labeling: Clearly label the vial with the compound name, concentration, solvent, and date of
preparation.

Disposal Plan

The disposal of AZD1656 and any contaminated materials must be handled as hazardous
chemical waste.

o Waste Segregation:

o Solid Waste: All disposable materials that have come into contact with AZD1656 (e.qg.,
gloves, weigh boats, pipette tips) should be collected in a designated, sealed, and clearly
labeled hazardous waste container.

o Liquid Waste: Unused or waste solutions of AZD1656 should be collected in a separate,
sealed, and clearly labeled hazardous liquid waste container. Do not pour down the drain.

o Sharps: Needles, syringes, or other sharps contaminated with AZD1656 should be
disposed of in a designated sharps container for hazardous materials.[6]

o Decontamination: All non-disposable labware (e.g., glassware, spatulas) that has come into
contact with AZD1656 should be decontaminated. This can be achieved by rinsing with a
suitable solvent (e.g., ethanol) which is then collected as hazardous liquid waste, followed by
a thorough washing with laboratory detergent and water.
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» Waste Pickup: Follow your institution's procedures for the collection and disposal of
hazardous chemical waste.

Quantitative Data

Parameter Value Source
CAS Number 919783-22-5 [71[81[9][10]
Molecular Formula C24H26N60s [81[9][10]
Molecular Weight 478.51 g/mol [819]
o 10 mM, 250 mg/mL (with
Solubility in DMSO o [81I9][10]
sonication)

) -20°C (1 year), 4°C (short-
Storage (Solid) term) [6]
erm

) -80°C (6 months), -20°C (1
Storage (in DMSO) th) [7]
mon

Logical Workflow for Safe Handling of AZD1656
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Caption: Workflow for the safe handling and disposal of AZD1656.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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